Cas no 1984-28-7 (N-Butyl 4-bromobenzenesulfonamide)

• Product Name: N-Butyl 4-bromobenzenesulfonamide
• CAS No: 1984-28-7
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• MDL: MFCD01215086
• CID: 148723
• PubChem ID: 121254
• Update Time: 2025-08-05

N-Butyl 4-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-bromo-N-butyl-
• 4-BROMO-N-BUTYLBENZENESULPHONAMIDE
• 4-Brom-benzolsulfonsaeure-butylamid
• 4-bromo-benzenesulfonic acid butylamide
• Benzenesulfonamide,p-bromo-N-butyl
• N-butyl-4-bromobenzenesulfonamide
• p-Bromo-N-butylbenzenesulfonamide
• N-BUTYL 4-BROMOBENZENESULFONAMIDE
• p-bromo-n-butyl-benzenesulfonamid
• 4-bromo-N-butylbenzenesulfonamide
• N-Butyl-p-bromobenzenesulfonamide
• 4-bromo-N-butyl-benzenesulfonamide
• AKOS003836781
• BRN 3306483
• MFCD01215086
• 4-BROMO-N-BUTYLBENZENE-1-SULFONAMIDE
• N-Butyl4-bromobenzenesulfonamide
• AB08376
• CS-0211338
• BAA98428
• A879982
• Benzenesulfonamide, p-bromo-N-butyl-
• Benzenesulfonamide, 4-bromo-N-butyl-
• Z45516912
• SCHEMBL8578107
• DTXSID60173582
• BS-21915
• F15466
• 1984-28-7
• 4-Bromo-N-butylbenzenesulphonamide98%
• 4-Bromo-N-butylbenzenesulphonamide 98%
• N-Butyl 4-bromobenzenesulfonamide

• MDL： MFCD01215086
• Inchi： 1S/C10H14BrNO2S/c1-2-3-8-12-15(13,14)10-6-4-9(11)5-7-10/h4-7,12H,2-3,8H2,1H3
• InChI Key： OCBNPAKWHULHRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 290.99300
• Monoisotopic Mass: 290.992862
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 51-53
• Boiling Point: 368.2±44.0 °C at 760 mmHg
• Flash Point: 176.5±28.4 °C
• Refractive Index: 1.549
• PSA: 54.55000
• LogP: 3.99920
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Butyl 4-bromobenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Butyl 4-bromobenzenesulfonamide

N-Butyl 4-bromobenzenesulfonamide (CAS No. 1984-28-7): An Overview of Its Properties, Applications, and Recent Research

N-Butyl 4-bromobenzenesulfonamide (CAS No. 1984-28-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a brominated benzene ring and a sulfonamide functional group. The combination of these features endows N-Butyl 4-bromobenzenesulfonamide with a range of interesting properties and potential applications.

In terms of its chemical structure, N-Butyl 4-bromobenzenesulfonamide is represented by the molecular formula C₁₀H₁₃BrNO₂S. The presence of the bromine atom on the benzene ring and the sulfonamide group attached to the butyl chain provides this compound with distinct reactivity and stability characteristics. These features make it an attractive candidate for various synthetic transformations and biological studies.

The physical properties of N-Butyl 4-bromobenzenesulfonamide are also noteworthy. It typically appears as a white crystalline solid with a melting point ranging from 105 to 107°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it is only slightly soluble in water. These solubility properties are crucial for its use in various chemical reactions and biological assays.

In the realm of synthetic chemistry, N-Butyl 4-bromobenzenesulfonamide serves as a valuable building block for the synthesis of more complex molecules. Its brominated benzene ring can undergo various substitution reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions, which are widely used in the preparation of biologically active compounds. Additionally, the sulfonamide group can be modified through nucleophilic substitution reactions, allowing for the introduction of different functional groups and enhancing the compound's versatility.

Recent research has highlighted the potential biological activities of N-Butyl 4-bromobenzenesulfonamide. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-Butyl 4-bromobenzenesulfonamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-Butyl 4-bromobenzenesulfonamide has also been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute revealed that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism by which N-Butyl 4-bromobenzenesulfonamide exerts its antiviral effects is thought to involve inhibition of viral replication through interference with key viral enzymes.

The safety profile of N-Butyl 4-bromobenzenesulfonamide is another important aspect to consider. Toxicological studies have shown that this compound has low acute toxicity when administered orally or intraperitoneally to laboratory animals. However, it is important to note that further long-term studies are needed to fully assess its safety and potential side effects in humans.

In conclusion, N-Butyl 4-bromobenzenesulfonamide (CAS No. 1984-28-7) is a multifaceted compound with a wide range of applications in synthetic chemistry and biological research. Its unique chemical structure and favorable physical properties make it an attractive candidate for various synthetic transformations and biological studies. Recent research has highlighted its potential as an anti-inflammatory agent and antiviral compound, underscoring its significance in the development of new therapeutic agents. As ongoing studies continue to explore its full potential, N-Butyl 4-bromobenzenesulfonamide remains a promising molecule in the fields of chemistry and pharmaceutical science.